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Compound of Interest

Compound Name: GSK-1520489A

Cat. No.: B10832125

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK-1520489A is a potent and selective inhibitor of Protein Kinase, Membrane Associated
Tyrosine/Threonine 1 (PKMYT1). PKMYTL1 is a key negative regulator of the G2/M cell cycle
checkpoint, primarily functioning to inhibit Cyclin-Dependent Kinase 1 (CDK1). By
phosphorylating CDK1 on Threonine 14 and Tyrosine 15 residues, PKMYT1 prevents
premature entry into mitosis, allowing for DNA repair and ensuring genomic stability. In many
cancer cells, the G1/S checkpoint is defective, leading to a greater reliance on the G2/M
checkpoint for survival. Inhibition of PKMYT1 by GSK-1520489A can therefore force these
cancer cells into premature and catastrophic mitosis, leading to cell death. This makes GSK-
1520489A a promising agent for cancer research and therapeutic development.

These application notes provide detailed protocols and guidelines for the use of GSK-
1520489A in a variety of cell culture-based assays.

Data Presentation
Quantitative Data for GSK-1520489A
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Parameter Value Reference

Protein Kinase, Membrane

Target Associated Tyrosine/Threonine  [1][2]
1 (PKMYT1)
IC50 115 nM [2]
Ki 10.94 nM [2]
Molecular Weight 425.5 g/mol [3]
- In DMSO: 11 mg/mL (25.85
Solubility [3]

mM)

Signaling Pathway

The following diagram illustrates the role of PKMYT1 in the G2/M cell cycle checkpoint and the
mechanism of action for GSK-1520489A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for GSK-1520489A in
Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10832125#how-to-use-gsk-1520489a-in-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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